Cas no 1365988-35-7 (2,5-Bis-(Trifluoromethyl)pyrazine)

• Product Name: 2,5-Bis-(Trifluoromethyl)pyrazine
• CAS No: 1365988-35-7
• MF: C₆H₂F₆N₂
• MW: 216.083901882172
• CID: 2855054
• PubChem ID: 53856412
• Update Time: 2025-07-24

2,5-Bis-(Trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis-(Trifluoromethyl)pyrazine
• 2,5-Di(trifluoromethyl)pyrazine
• 2,5-bis(trifluoromethyl)pyrazine
• Pyrazine, 2,5-bis(trifluoromethyl)-

• MDL： MFCD21602144
• Inchi： 1S/C6H2F6N2/c7-5(8,9)3-1-13-4(2-14-3)6(10,11)12/h1-2H
• InChI Key： DUCHHTWSOPWERT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(F)(F)F)=CN=1)(F)F

Computed Properties

• Exact Mass: 216.01221704g/mol
• Monoisotopic Mass: 216.01221704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Bis-(Trifluoromethyl)pyrazine

Comprehensive Overview of 2,5-Bis-(Trifluoromethyl)pyrazine (CAS No. 1365988-35-7): Properties, Applications, and Industry Insights

2,5-Bis-(Trifluoromethyl)pyrazine (CAS No. 1365988-35-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of two trifluoromethyl groups on the pyrazine ring enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers frequently search for "synthesis of 2,5-Bis-(Trifluoromethyl)pyrazine" or "applications of fluorinated pyrazines," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₆H₂F₆N₂, highlights its high fluorine content, which contributes to its exceptional chemical stability and reactivity. Recent studies emphasize its role in the development of bioactive molecules, particularly in kinase inhibitors and antiviral agents. Industry professionals often inquire about "2,5-Bis-(Trifluoromethyl)pyrazine suppliers" or "CAS 1365988-35-7 price," underscoring its commercial demand. Its compatibility with cross-coupling reactions further expands its utility in organofluorine chemistry.

From an environmental perspective, the compound's persistence and potential eco-toxicity are subjects of ongoing research. Regulatory agencies and sustainability-focused industries are increasingly interested in "green synthesis methods for fluorinated pyrazines." Innovations in catalytic fluorination and solvent-free reactions aim to reduce the environmental footprint of such compounds while maintaining their efficacy.

In material science, 2,5-Bis-(Trifluoromethyl)pyrazine is explored for its electronic properties, particularly in organic semiconductors and liquid crystal formulations. Its ability to modulate electron density makes it a candidate for advanced optoelectronic devices. Searches like "fluorinated pyrazines in OLEDs" or "CAS 1365988-35-7 patents" reflect this interdisciplinary interest. The compound's thermal stability also positions it as a potential component in high-performance polymers.

Quality control and analytical characterization are critical for CAS No. 1365988-35-7. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often seek "analytical standards for 2,5-Bis-(Trifluoromethyl)pyrazine" or "spectroscopic data of fluorinated heterocycles," highlighting the need for reliable reference materials.

Future directions for 2,5-Bis-(Trifluoromethyl)pyrazine include its integration into click chemistry platforms and bioconjugation strategies. The rise of AI-driven drug discovery has also spurred interest in its virtual screening potential, with queries such as "machine learning for fluorinated compound optimization" gaining traction. Collaborative efforts between academia and industry continue to unlock novel applications for this versatile building block.